Cas no 120791-35-7 (5,6-Diaminobenzothiazolinone)

5,6-Diaminobenzothiazolinone structure
5,6-Diaminobenzothiazolinone structure
Product Name:5,6-Diaminobenzothiazolinone
CAS No:120791-35-7
MF:C7H7N3OS
MW:181.214979410172
CID:104898
PubChem ID:4192968
Update Time:2025-04-18

5,6-Diaminobenzothiazolinone Chemical and Physical Properties

Names and Identifiers

    • 5,6-Diaminobenzothiazolinone
    • 2(3H)-Benzothiazolone,5,6-diamino-
    • 2(3H)-Benzothiazolone,5,6-diamino-(9CI)
    • 5,6-Diamino-2(3H)-benzothiazolone,
    • AKOS006292918
    • 5,6-Diamino-1,3-benzothiazol-2(3H)-one
    • FT-0666356
    • DTXSID30400630
    • 120791-35-7
    • SCHEMBL9832347
    • 5,6-diamino-3H-1,3-benzothiazol-2-one
    • J-004398
    • Inchi: 1S/C7H7N3OS/c8-3-1-5-6(2-4(3)9)12-7(11)10-5/h1-2H,8-9H2,(H,10,11)
    • InChI Key: MVNQBUYZEFYXCF-UHFFFAOYSA-N
    • SMILES: S1C(NC2C=C(C(=CC1=2)N)N)=O

Computed Properties

  • Exact Mass: 181.031
  • Monoisotopic Mass: 181.031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 106A^2

Experimental Properties

  • Density: 1.574±0.06 g/cm3(Predicted)
  • Stability/Shelf Life: Store in Freezer at -20°C

5,6-Diaminobenzothiazolinone Security Information

  • Storage Condition:Amber Vial, -20°C Freezer, Under Inert Atmosphere

5,6-Diaminobenzothiazolinone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D416230-5mg
5,6-Diaminobenzothiazolinone
120791-35-7
5mg
$150.00 2023-05-18
TRC
D416230-10mg
5,6-Diaminobenzothiazolinone
120791-35-7
10mg
$201.00 2023-05-18
TRC
D416230-25mg
5,6-Diaminobenzothiazolinone
120791-35-7
25mg
$523.00 2023-05-18
TRC
D416230-50mg
5,6-Diaminobenzothiazolinone
120791-35-7
50mg
$1034.00 2023-05-18
TRC
D416230-100mg
5,6-Diaminobenzothiazolinone
120791-35-7
100mg
$1487.00 2023-05-18
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